Cas no 141433-62-7 (4,4'-Bipyridinium,1,1'-bis(phenylmethyl)-, chloride, hydrate (1:2:1))

• Product Name: 4,4'-Bipyridinium,1,1'-bis(phenylmethyl)-, chloride, hydrate (1:2:1)
• CAS No: 141433-62-7
• MF: C₂₄H₂₄Cl₂N₂O
• MW: 427.366164207459
• CID: 220210
• PubChem ID: 178572
• Update Time: 2025-04-19

4,4'-Bipyridinium,1,1'-bis(phenylmethyl)-, chloride, hydrate (1:2:1) Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bipyridinium,1,1'-bis(phenylmethyl)-, chloride, hydrate (1:2:1)
• 1-benzyl-4-(1-benzylpyridin-1-ium-4-yl)pyridin-1-ium,dichloride,hydrate
• DTXSID10931098
• 1,1'-Dibenzyl-[4,4'-bipyridine]-1,1'-diium chloride hydrate
• 1,1'-Dibenzyl-4,4'-bipyridin-1-ium chloride--water (1/2/1)
• 141433-62-7
• 4,4'-Bipyridinium, 1,1'-bis(phenylmethyl)-, dichloride, monohydrate
• AKOS015855093
• 1,1'-Bis(phenylmethyl)-4,4'-bipyridinium dichloride monohydate

• Inchi： 1S/C24H22N2.2ClH.H2O/c1-3-7-21(8-4-1)19-25-15-11-23(12-16-25)24-13-17-26(18-14-24)20-22-9-5-2-6-10-22;;;/h1-18H,19-20H2;2*1H;1H2/q+2;;;/p-2
• InChI Key： DOWRDMMCSCRNJC-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].O.[N+]1(C=CC(=CC=1)C1C=C[N+](=CC=1)CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 403.95456
• Monoisotopic Mass: 426.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Experimental Properties

• PSA: 39.26